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Compound of Interest

Compound Name: 1-Fluoro-2-iodobenzene

Cat. No.: B1346556 Get Quote

Essential Safety and Handling Guide for 1-Fluoro-2-
iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational procedures for the handling and disposal of 1-
Fluoro-2-iodobenzene (CAS No. 348-52-7). Adherence to these guidelines is critical for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
1-Fluoro-2-iodobenzene is classified as a hazardous chemical. It is a combustible liquid that is

harmful if swallowed, causes skin irritation, and serious eye irritation, and may cause

respiratory irritation.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1-Fluoro-2-
iodobenzene.
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Property Value

Molecular Formula C6H4FI

Molecular Weight 222.00 g/mol [3]

Appearance Colorless to light yellow liquid[1]

Boiling Point
188 - 189 °C (370.4 - 372.2 °F) at 760 mmHg[1]

[2]

Melting Point -41.5 °C (-42.7 °F)[1][2]

Flash Point 71 °C (159.8 °F)[1][2]

Specific Gravity 1.903[1][2]

Vapor Density 7.66[1][2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Fluoro-2-iodobenzene to ensure personal

safety.
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Protection Type Required Equipment Specifications and Rationale

Eye and Face
Chemical Safety Goggles &

Face Shield

Goggles must be chemical

splash-proof. A face shield

should be worn over the

goggles, especially during

procedures with a high splash

risk.[1][4]

Hand Chemical-Resistant Gloves

Use nitrile or butyl rubber

gloves. Always check for

perforations before use and

change gloves immediately if

contaminated.

Body
Flame-Resistant Laboratory

Coat

A fully-buttoned, flame-

resistant lab coat with tight-

fitting cuffs is required to

protect against skin contact

and potential splashes.[5]

Respiratory NIOSH-approved Respirator

All work must be conducted in

a certified chemical fume hood.

If there is a risk of exceeding

exposure limits or a fume hood

is not available, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.[5]

Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][4]

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.
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Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][2] No smoking

is permitted in the handling area.

Have appropriate fire extinguishing media readily available, such as carbon dioxide (CO2),

dry chemical, or foam.[1][2]

2. Handling the Chemical:

Don all required PPE as detailed in the table above before handling the substance.

Avoid direct contact with skin and eyes, and prevent inhalation of mist or vapors.[6]

When weighing or transferring the liquid, do so carefully within the fume hood to minimize

splashes or aerosol generation.

Keep the container tightly closed when not in use.[6]

3. Storage:

Store in a dry, cool, and well-ventilated place.[1][2]

Keep containers tightly closed to prevent leakage.[1][2]

Protect from direct sunlight as the material can darken in color during storage.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[1][2]

Emergency First Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[1][2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[1][2]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek medical attention.[1][6]
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Ingestion: Clean the mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[2][7]

Disposal Plan
Proper disposal of 1-Fluoro-2-iodobenzene and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: 1-Fluoro-2-iodobenzene is a halogenated organic compound and

must be treated as hazardous waste.

Chemical Waste: Collect all surplus and non-recyclable solutions in a dedicated, properly

labeled hazardous waste container. The container should be clearly marked with "Hazardous

Waste" and the chemical name.

Contaminated Materials: All disposable items that have come into contact with 1-Fluoro-2-
iodobenzene, such as gloves, pipette tips, and paper towels, must also be disposed of as

hazardous waste in a separate, sealed, and labeled container.

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[1][2] Do not dispose of it down the

drain.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 1-Fluoro-2-
iodobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1241136&productDescription=1-FLUORO-2-IODOBNZENE+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-fluoro-4-iodobenzene.htm
https://www.benchchem.com/product/b1346556?utm_src=pdf-body
https://www.benchchem.com/product/b1346556?utm_src=pdf-body
https://www.benchchem.com/product/b1346556?utm_src=pdf-body
https://www.benchchem.com/product/b1346556?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC204490050&productDescription=1-FLUORO-2-IODOBENZENE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1241136&productDescription=1-FLUORO-2-IODOBNZENE+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1346556?utm_src=pdf-body
https://www.benchchem.com/product/b1346556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling & Disposal

Emergency Protocol

Verify Fume Hood
Certification

Check Eyewash & Shower
Functionality

Assemble Required PPE

Review Safety Data Sheet
(SDS)

Don All PPE

Proceed to Handling

Transfer/Weigh Chemical
in Fume Hood

Perform Experiment

Securely Close Container
Exposure Event

(Spill, Splash, Inhalation)

If Emergency Occurs

Segregate Hazardous Waste
(Liquid & Solid)

Proceed to Cleanup

Clean Work Area

Doff and Dispose of
Contaminated PPE

Wash Hands Thoroughly

Initiate First Aid
(Flush, Remove Clothing)

Notify Supervisor &
Seek Medical Attention

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1346556?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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